SBC-115337

• IUPAC Name: N-[4-[[4-(1,3-benzoxazol-2-yl)phenyl]carbamoyl]phenyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C29H19N3O4/c33-27(30-21-15-11-19(12-16-21)29-32-23-6-2-4-8-25(23)36-29)18-9-13-22(14-10-18)31-28(34)26-17-20-5-1-3-7-24(20)35-26/h1-17H,(H,30,33)(H,31,34)
• InChI Key: ALQIZRCPSILFNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NC3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)C5=NC6=CC=CC=C6O5
• Molecular Formula: C29H19N3O4
• Molecular Weight: 473.5 g/mol

Description

SBC-115337 is a potent benzofuran compound known for its role as a proprotein convertase subtilisin/kexin type 9 (PCSK9) inhibitor. This compound has shown significant potential in controlling dyslipidemia by inhibiting the interaction between PCSK9 and low-density lipoprotein receptors (LDLR), making it a promising candidate for the treatment of hypercholesterolemia and cardiovascular diseases .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of SBC-115337 involves the structural modification of previously derived molecules. The compound is synthesized through a series of chemical reactions, including the formation of benzofuran and benzoxazole rings. The specific synthetic route and reaction conditions are proprietary and detailed in Shifa Biomedical’s patent WO2017222953A .

Industrial Production Methods

Industrial production of this compound is achieved through optimized synthetic routes that ensure high yield and purity. The compound is typically produced in solid form, with a purity of 98.05%. It is stored at -20°C for long-term stability .

Chemical Reactions Analysis

Types of Reactions

SBC-115337 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be employed to modify the functional groups within the molecule.

Substitution: Substitution reactions, particularly involving the benzofuran and benzoxazole rings, are common in the synthesis and modification of this compound

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Various halogenating agents and nucleophiles are used for substitution reactions

Major Products Formed

The major products formed from these reactions include various derivatives of this compound, which may exhibit different biological activities and properties .

Scientific Research Applications

SBC-115337 has a wide range of scientific research applications, including:

Chemistry: Used as a model compound for studying PCSK9 inhibitors and their interactions with LDLR.

Biology: Investigated for its effects on cellular processes involving cholesterol metabolism.

Medicine: Potential therapeutic agent for treating hypercholesterolemia and cardiovascular diseases by lowering LDL cholesterol levels.

Industry: Utilized in the development of new drugs targeting PCSK9 and related pathways .

Mechanism of Action

SBC-115337 exerts its effects by inhibiting the interaction between PCSK9 and LDLR. This inhibition prevents the degradation of LDLR, leading to increased uptake of low-density lipoprotein (LDL) cholesterol by liver cells. The molecular targets involved include the PCSK9 protein and the LDLR on the surface of liver cells. The compound’s mechanism of action is crucial for its potential use in lowering LDL cholesterol levels and treating cardiovascular diseases .

Comparison with Similar Compounds

Similar Compounds

SB-218078: Another PCSK9 inhibitor with similar biological activity.

MANS peptide: A peptide-based inhibitor of PCSK9.

Staurosporine: A kinase inhibitor with broader biological effects but also inhibits PCSK9

Uniqueness of SBC-115337

This compound is unique due to its high potency and specificity as a PCSK9 inhibitor. It has an IC50 value of 0.5 μM, making it one of the most effective small molecule inhibitors of PCSK9. Additionally, its oral bioavailability and ability to significantly upregulate LDLR levels in liver cells distinguish it from other similar compounds .